Cas no 941964-85-8 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide
• CAS No: 941964-85-8
• MF: C₂₁H₂₅FN₂O₃
• MW: 372.4332
• CID: 5461046
• Update Time: 2025-06-08

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-(2-methylphenoxy)acetamide
• N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(o-tolyloxy)acetamide
• VU0504425-1
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C21H25FN2O3/c1-16-4-2-3-5-20(16)27-15-21(25)23-14-19(24-10-12-26-13-11-24)17-6-8-18(22)9-7-17/h2-9,19H,10-15H2,1H3,(H,23,25)
• InChI Key： HBTDAWWCQQEEDB-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])C(C([H])([H])OC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 2.9
• Topological Polar Surface Area: 50.8

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide (CAS No. 941964-85-8)

In the realm of pharmaceutical and biochemical research, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide (CAS No. 941964-85-8) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, often abbreviated for convenience, belongs to a class of acetamide derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals frequently search for terms like "morpholine derivatives," "fluorophenyl compounds," and "acetamide-based drugs," reflecting the growing interest in this molecule.

The molecular structure of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide incorporates a morpholine ring, a fluorophenyl group, and a methylphenoxy moiety, making it a versatile candidate for drug development. Its CAS No. 941964-85-8 serves as a unique identifier in chemical databases, ensuring precise tracking in research and regulatory contexts. Given the rise in demand for targeted therapies and small-molecule inhibitors, this compound aligns with current trends in precision medicine and personalized healthcare.

One of the most searched questions related to this compound is: "What are the potential applications of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide?" Preliminary studies suggest its relevance in central nervous system (CNS) disorders, pain management, and inflammatory conditions. The presence of the morpholine group is particularly noteworthy, as it often enhances bioavailability and metabolic stability—a key consideration in modern drug design. Additionally, the fluorophenyl component may contribute to binding affinity in receptor-targeted therapies.

From a synthetic chemistry perspective, CAS No. 941964-85-8 represents a challenging yet rewarding target for organic synthesis enthusiasts. Researchers often explore "efficient synthesis routes for morpholine-containing acetamides" or "structure-activity relationships (SAR) of fluorophenyl derivatives," highlighting the compound's complexity and appeal. Its potential as a lead compound in drug discovery pipelines further underscores its importance in academic and industrial settings.

In the context of green chemistry and sustainable practices, the synthesis and application of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide are also being scrutinized. Questions like "How to optimize the synthesis of CAS No. 941964-85-8 with minimal environmental impact?" resonate with the global push toward eco-friendly research methodologies. Innovations such as catalytic methods and solvent-free reactions are being explored to address these concerns.

Another trending topic is the role of AI-driven drug discovery in identifying novel uses for compounds like N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide. Machine learning models are increasingly employed to predict bioactivity, toxicity profiles, and drug-likeness, accelerating the pace of research. Searches for "computational chemistry insights on morpholine derivatives" reflect this interdisciplinary approach.

In summary, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(2-methylphenoxy)acetamide (CAS No. 941964-85-8) stands at the intersection of cutting-edge science and practical innovation. Its multifaceted structure and potential applications make it a subject of ongoing exploration, particularly in fields like neuropharmacology, medicinal chemistry, and sustainable synthesis. As research advances, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.